1-(o-Toluoylamino)-2-propanol
Description
1-(o-Toluoylamino)-2-propanol is a substituted 2-propanol derivative featuring an ortho-toluoylamino group (a benzene ring with a methyl group in the ortho position linked via an amide bond). This compound’s structure combines a secondary alcohol backbone with an aromatic amide substituent, which may influence its solubility, stability, and biological activity. The o-toluoylamino group introduces steric hindrance and electronic effects, differentiating it from other 2-propanol derivatives with amino, ether, or ester substituents .
Properties
Molecular Formula |
C11H15NO2 |
|---|---|
Molecular Weight |
193.24 g/mol |
IUPAC Name |
N-(2-hydroxypropyl)-2-methylbenzamide |
InChI |
InChI=1S/C11H15NO2/c1-8-5-3-4-6-10(8)11(14)12-7-9(2)13/h3-6,9,13H,7H2,1-2H3,(H,12,14) |
InChI Key |
FTQVZWXRDMQIDF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC(C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Inosiplex
Inosiplex incorporates 1-(dimethylamino)-2-propanol as part of a multicomponent formulation. The tertiary amine group enhances water solubility, facilitating its use in antiviral therapies. Unlike 1-(o-Toluoylamino)-2-propanol, which has an aromatic amide, Inosiplex’s dimethylamino group lacks steric hindrance, favoring rapid systemic distribution .
Hexylcaine Hydrochloride
This compound features a cyclohexylamino group and a benzoate ester. The ester moiety increases metabolic lability compared to the stable amide in 1-(o-Toluoylamino)-2-propanol. The cyclohexyl group contributes to lipophilicity, enhancing its efficacy as a local anesthetic .
Tipropidil Hydrochloride
Tipropidil’s long octylamino chain and thioether group improve membrane penetration and prolong activity, making it effective as a vasodilator.
Pindolol
As a beta-blocker, Pindolol’s indole ring and isopropylamino group are critical for adrenergic receptor antagonism. The secondary amine in Pindolol is more basic than the amide in 1-(o-Toluoylamino)-2-propanol, affecting ionization and bioavailability .
Key Research Findings and Implications
- Steric and Electronic Effects: The ortho-substituted toluoylamino group in 1-(o-Toluoylamino)-2-propanol likely reduces conformational flexibility compared to para- or meta-substituted analogs, impacting molecular interactions .
- Amide vs. Amine Stability: Amide-containing derivatives (e.g., 1-(o-Toluoylamino)-2-propanol) exhibit greater metabolic stability than amine-based compounds like Hexylcaine, which are prone to ester hydrolysis .
- Biological Activity : Ether and thioether linkages (e.g., in Tipropidil) enhance lipid solubility and duration of action, whereas aromatic amides may prioritize target specificity due to hydrogen-bonding capabilities .
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